Cas no 2310128-13-1 (1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea)

• Product Name: 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea
• CAS No: 2310128-13-1
• MF: C₁₄H₁₃N₅OS
• MW: 299.350920438766
• CID: 5338696
• Update Time: 2025-07-23

1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-phenyl-N'-[[1-(3-thienyl)-1H-1,2,3-triazol-4-yl]methyl]-
• 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea

• Inchi： 1S/C14H13N5OS/c20-14(16-11-4-2-1-3-5-11)15-8-12-9-19(18-17-12)13-6-7-21-10-13/h1-7,9-10H,8H2,(H2,15,16,20)
• InChI Key： RHMADHPOBISYKW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)C(NCC1=CN(C2C=CSC=2)N=N1)=O

Additional information on 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea

Introduction to 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea (CAS No. 2310128-13-1)

1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2310128-13-1, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a phenyl ring provides a stable aromatic core, while the thiophen-3-yl moiety introduces sulfur into the system, which is known to enhance binding affinity to biological targets. Additionally, the 1H-1,2,3-triazol ring serves as a versatile scaffold for further chemical modifications, enabling the design of novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of urea-based compounds as pharmacological agents due to their ability to interact with biological macromolecules through hydrogen bonding and other non-covalent interactions. The urea moiety in 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea not only contributes to its structural diversity but also plays a crucial role in modulating its biological activity. This has led to extensive research into its potential applications in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 1-phenyl-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophen ring at the 3-position of the triazole moiety is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of 1-phenyl-3-{1-(thiophen-3-ytl)-1H-l,2,3-triazol-l4-ytlmethyl}urea is its potential as an inhibitor of enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can interact with kinases and other targets implicated in cancer progression. The phenyl and thiophen groups enhance binding affinity by forming multiple hydrogen bonds and hydrophobic interactions with the enzyme active sites. This has prompted researchers to explore its efficacy in preclinical models as a therapeutic agent.

The incorporation of the triazole ring into the molecular structure also opens up possibilities for further derivatization using various functional groups. This flexibility allows chemists to tailor the compound's properties for specific applications. For example, modifications at the urea moiety can alter its solubility profile or enhance its metabolic stability. Such modifications are essential for optimizing drug-like characteristics and improving pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the design of novel analogs of 1-phcnlyl-S-{l-(thiophcn-S-ytl)-lH-l,lz,lz-triazol-l4-ytlmethyl}urea by predicting their binding affinities and pharmacological activities. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high specificity. These findings provide valuable insights into its mechanism of action and guide further structural optimization efforts.

The potential therapeutic applications of 1-phcnlyl-S-{l-(thiophcn-S-ytl)-lH-l,lz,lz-triazol-l4-ytlmethyl}urea extend beyond cancer treatment. Research suggests that it may also exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. The ability to interact with multiple biological targets makes this compound a versatile tool for investigating disease mechanisms and developing new treatments.

In conclusion, 1-phcnlyl-S-{l-(thiophcn-S-ytl)-lH-l,lz,lz-triazol-l4-ytlmethyl}urea (CAS No. 23l0128-l3-l) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease processes and developing innovative therapeutic strategies.